Cas no 329079-97-2 (N-(3-Chloro-4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• CAS No: 329079-97-2
• MF: C₁₈H₁₈ClF₂N₃O
• MW: 365.80483007431
• CID: 5712950
• PubChem ID: 981650
• Update Time: 2025-05-27

N-(3-Chloro-4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• STL122546
• AKOS003974870
• N-(3-chloro-4-fluorophenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide
• N-(3-CHLORO-4-FLUORO-PHENYL)-2-(4-(4-FLUORO-PHENYL)-PIPERAZIN-1-YL)-ACETAMIDE
• JS-1397
• N-(3-chloro-4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• 329079-97-2
• CS-0362177
• N-(3-Chloro-4-fluorophenyl)-2-(4-(4-fluorophenyl)piperazino)acetamide
• N-(3-CHLORO-4-FLUOROPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE
• 1-Piperazineacetamide, N-(3-chloro-4-fluorophenyl)-4-(4-fluorophenyl)-
• N-(3-Chloro-4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

• Inchi： 1S/C18H18ClF2N3O/c19-16-11-14(3-6-17(16)21)22-18(25)12-23-7-9-24(10-8-23)15-4-1-13(20)2-5-15/h1-6,11H,7-10,12H2,(H,22,25)
• InChI Key： WKQNSSFDLJNPDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1CCN(C2C=CC(=CC=2)F)CC1)=O)F

Computed Properties

• Exact Mass: 365.1106462g/mol
• Monoisotopic Mass: 365.1106462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 539.2±50.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)